2-(3-aminopyrrolidin-3-yl)acetonitrile dihydrochloride
Overview
Description
2-(3-aminopyrrolidin-3-yl)acetonitrile dihydrochloride is a chemical compound with a molecular formula of C6H12Cl2N2. It is known for its applications in various fields, including chemistry, biology, and medicine. The compound is characterized by the presence of an aminopyrrolidine group attached to an acetonitrile moiety, making it a versatile intermediate in organic synthesis .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(3-aminopyrrolidin-3-yl)acetonitrile dihydrochloride typically involves the reaction of 3-aminopyrrolidine with acetonitrile under controlled conditions. The reaction is often carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product. The dihydrochloride salt is then obtained by treating the free base with hydrochloric acid .
Industrial Production Methods
Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and equipment to ensure high yield and purity. The reaction conditions, such as temperature, pressure, and reaction time, are optimized to achieve efficient production .
Chemical Reactions Analysis
Types of Reactions
2-(3-aminopyrrolidin-3-yl)acetonitrile dihydrochloride undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: It can be reduced to form amines or other reduced derivatives.
Substitution: The aminopyrrolidine group can undergo substitution reactions with various electrophiles.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.
Substitution: Electrophiles like alkyl halides and acyl chlorides are commonly employed.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield nitriles or carboxylic acids, while reduction can produce primary or secondary amines .
Scientific Research Applications
2-(3-aminopyrrolidin-3-yl)acetonitrile dihydrochloride has a wide range of applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of complex organic molecules.
Biology: The compound is employed in the study of biological pathways and mechanisms.
Industry: The compound is used in the production of various industrial chemicals and materials.
Mechanism of Action
The mechanism of action of 2-(3-aminopyrrolidin-3-yl)acetonitrile dihydrochloride involves its interaction with specific molecular targets and pathways. The aminopyrrolidine group can interact with enzymes and receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .
Comparison with Similar Compounds
Similar Compounds
- 2-(3-aminopyrrolidin-3-yl)acetonitrile
- 3-aminopyrrolidine
- Acetonitrile derivatives
Uniqueness
2-(3-aminopyrrolidin-3-yl)acetonitrile dihydrochloride is unique due to its specific structure, which combines the properties of aminopyrrolidine and acetonitrile. This combination allows it to participate in a wide range of chemical reactions and makes it a valuable intermediate in various synthetic processes .
Properties
CAS No. |
2680533-84-8 |
|---|---|
Molecular Formula |
C6H13Cl2N3 |
Molecular Weight |
198.1 |
Purity |
95 |
Origin of Product |
United States |
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